(R)-Methyl Azetidine-2-carboxylate Hydrochloride

• IUPAC Name: methyl (2R)-azetidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C5H9NO2.ClH/c1-8-5(7)4-2-3-6-4;/h4,6H,2-3H2,1H3;1H/t4-;/m1./s1
• InChI Key: FKHBGZKNRAUKEF-PGMHMLKASA-N
• Canonical SMILES: COC(=O)C1CCN1.Cl
• Isomeric SMILES: COC(=O)[C@H]1CCN1.Cl
• Molecular Formula: C5H10ClNO2
• DSSTOX Substance ID: DTXSID30738783
• Molecular Weight: 151.59 g/mol
• CAS RN: 647854-63-5

Description

“®-Methyl Azetidine-2-carboxylate Hydrochloride” is a chemical compound that is an analogue of L-proline. It can be quickly involved in proteins and cause protein misfolding, disrupting the normal function of the protein.

Scientific Research Applications

Application 1: Enzymatic Hydrolysis and Detoxification

• Summary of Application: L-AZC can be quickly involved in proteins and cause protein misfolding, disrupting the normal function of the protein. It can be biodegraded as the only carbon and nitrogen source by bacteria, and the hydrolysis on the ring opening of L-AZC has an effective practical detoxification function.
• Methods of Application: An L-AZC hydrolase from Novosphingobium sp. MBES04 (NsA2CH), which belongs to the haloacid dehalogenase-like superfamily and participates in cyclic amino acid metabolism, was identified. This enzyme has high substrate and stereospecificity for the hydrolysis of L-AZC.
• Results or Outcomes: Detailed biochemical, structural, and computational studies provide the molecular mechanism of the substrate and stereoselectivity of NsA2CH. Further bioinformatics analysis revealed 328 NsA2CH homologues (sequence identity more than 60%) widely distributed in bacteria.

Application 2: Building Block of Aminoglycoside Antibiotics

• Summary of Application: L-AZC can be engineered to the building block of aminoglycoside antibiotics. Aminoglycosides are a class of antibiotics used primarily to treat bacterial infections. They work by binding to the bacterial 30S ribosomal subunit and disrupting protein synthesis.
• Methods of Application: The high-resolution crystal structures of NsA2CH in the form of apo- and covalent complexes with the reaction intermediate were determined. These results provide the first structural insight into A2CH covalently complexed with the reaction intermediate.
• Results or Outcomes: The results will enable the engineering of L-AZC to the building block of aminoglycoside antibiotics.

Application 3: Protein Misfolding

• Summary of Application: L-AZC can quickly get involved in proteins and cause protein misfolding, disrupting the normal function of the protein. This property makes it a useful tool in studying protein folding and misfolding, which is crucial in understanding many diseases, including neurodegenerative diseases like Alzheimer’s and Parkinson’s.
• Methods of Application: L-AZC is incorporated into proteins during synthesis in place of proline. The misfolded proteins can then be studied using various biochemical and biophysical techniques.
• Results or Outcomes: The results of these studies can provide insights into the mechanisms of protein folding and misfolding, and potentially lead to the development of new therapeutic strategies for diseases caused by protein misfolding.

Synthesis routes and methods

Procedure details

To a solution of azetidine-2-carboxylic acid (1 eq.) in MeOH at 0° C. was added dropwise thionyl chloride (2.5 eq.). The reaction was stirred at 20° C. for 15 h. The crude was concentrated under reduced pressure and used as such without further purification.